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Compound of Interest

Compound Name: NSC 80467

Cat. No.: B15589358 Get Quote

Essential guidelines for the safe handling and disposal of NSC 80467, a DNA damaging agent,

to ensure laboratory safety and regulatory compliance.

For researchers and scientists in the field of drug development, the proper management of

chemical compounds is paramount. NSC 80467, a DNA damaging agent that selectively

inhibits survivin, requires careful handling throughout its lifecycle, including its ultimate

disposal.[1][2] Adherence to established safety protocols not only protects laboratory personnel

but also prevents environmental contamination and ensures compliance with institutional and

federal regulations.

Immediate Safety and Handling Considerations
Before initiating any disposal procedure, it is crucial to handle NSC 80467 with the appropriate

safety measures. Although one safety data sheet (SDS) may classify it as not hazardous, it is

also described as a "physiologically highly active, therapeutically usable substance" that "must

be handled with the care required for hazardous materials." Given its mechanism as a DNA

damaging agent, a cautious approach is warranted.

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a lab

coat, safety goggles, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols.
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Spill Management: In case of a spill, isolate the area and prevent the powder from becoming

airborne. Gently cover the spill with an absorbent material, and then collect it into a sealed

container for hazardous waste. Clean the spill area thoroughly. Do not let the product enter

drains.

Quantitative Data and Physical Properties
A summary of the known quantitative data and physical properties of NSC 80467 is provided

below to inform handling and storage.

Property Value Citation

Molecular Formula C₂₄H₂₅N₅O₅S

Molecular Weight 511.55 g/mol

Appearance A crystalline solid

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (Solutions)

Store as aliquots in tightly

sealed vials at -20°C for up to

one month.

[3]

Solubility
DMSO: ≥ 25 mg/mL (48.79

mM)
[1]

Stability

The compound is unstable in

solutions; freshly prepared is

recommended.

[1][2]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following procedure is a synthesized guideline based on best practices for the disposal of

hazardous chemical waste in a laboratory setting.[4][5][6] Always consult and adhere to your

institution's specific Environmental Health and Safety (EHS) guidelines, as they are the final

authority on waste disposal.[7][8]
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Step 1: Waste Identification and Segregation

Identify: Classify all waste containing NSC 80467 as hazardous chemical waste. This

includes the pure compound, contaminated labware (e.g., pipette tips, tubes, vials), and

contaminated media or solutions.

Segregate:

Solid Waste: Collect dry, solid waste such as contaminated gloves, weighing paper, and

empty vials in a designated, leak-proof hazardous waste container lined with a heavy-duty

plastic bag.[5]

Liquid Waste: Collect solutions containing NSC 80467 in a separate, compatible, and leak-

proof hazardous waste container.[4] Do not mix with other solvent waste streams unless

explicitly permitted by your institution's EHS.

Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated

sharps container.

Step 2: Waste Container Management

Container Selection: Use containers that are compatible with the chemical waste. For liquids,

use screw-top containers and do not fill them more than 80% to allow for expansion.[4]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "NSC 80467," and the concentration and quantity of the waste.[6][9]

Note the date of waste generation and the principal investigator's name and contact

information.[6]

Storage: Store waste containers in a designated and secure satellite accumulation area.

Ensure secondary containment is used to capture any potential leaks.[5]

Step 3: Decontamination of Labware

Reusable Glassware: Triple-rinse any reusable glassware that came into contact with NSC
80467 with a suitable solvent (e.g., ethanol or isopropanol) capable of dissolving the
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compound. Collect the rinsate as hazardous liquid waste.[9] After the solvent rinse, wash

with soap and water.

Surfaces: Decontaminate work surfaces with a suitable cleaning agent. Given that NSC
80467 is a DNA damaging agent, decontamination procedures for other DNA-interactive

agents can be considered. This may include the use of a 10% bleach solution followed by a

water rinse, or other commercially available DNA-decontaminating solutions.[10][11]

Step 4: Scheduling Waste Pickup

Once the waste container is full or has reached the designated accumulation time limit set by

your institution, schedule a pickup with your institution's EHS office.[6][12] Do not dispose of

any chemical waste down the drain or in the regular trash.[4][6]

Visualization of Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of NSC 80467
and other hazardous chemical wastes in a laboratory setting.
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Phase 1: Generation & Collection
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Caption: Workflow for the safe disposal of NSC 80467 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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